4-[2-(3-butoxyphenoxy)ethyl]morpholine hydrochloride

• IUPAC Name: 4-[2-(3-butoxyphenoxy)ethyl]morpholine;hydrochloride
• InChI: InChI=1S/C16H25NO3.ClH/c1-2-3-10-19-15-5-4-6-16(14-15)20-13-9-17-7-11-18-12-8-17;/h4-6,14H,2-3,7-13H2,1H3;1H
• InChI Key: VKXIHAQRKRMFDZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=CC=C1)OCCN2CCOCC2.Cl
• Molecular Formula: C16H26ClNO3
• Molecular Weight: 315.83 g/mol

Description

4-[2-(3-butoxyphenoxy)ethyl]morpholine hydrochloride, commonly known as Butoxamine hydrochloride, is a selective β2-adrenergic receptor antagonist. It is a chemical compound that is used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptors. The compound is synthesized using a specific method and has several advantages and limitations in laboratory experiments.

Mechanism of Action

Butoxamine hydrochloride acts by binding to the β2-adrenergic receptors and blocking the action of β2-adrenergic receptor agonists. The binding of Butoxamine to the receptor prevents the activation of adenylate cyclase, which is an enzyme that catalyzes the conversion of ATP to cAMP. The inhibition of adenylate cyclase leads to a decrease in cAMP levels, which in turn leads to a decrease in the activation of protein kinase A and other downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Butoxamine hydrochloride are related to the inhibition of β2-adrenergic receptor signaling pathways. The compound has been shown to decrease the relaxation of smooth muscle cells in the lungs and uterus, decrease the dilation of blood vessels, and decrease the release of insulin from pancreatic beta cells. Butoxamine hydrochloride has also been shown to decrease the activity of brown adipose tissue and increase the activity of white adipose tissue.

Advantages and Limitations for Lab Experiments

The advantages of using Butoxamine hydrochloride in laboratory experiments include its selectivity for β2-adrenergic receptors, its ability to block the effects of β2-adrenergic receptor agonists, and its relatively low toxicity. The limitations of using Butoxamine hydrochloride include its limited solubility in water, its short half-life in vivo, and its potential for off-target effects on other adrenergic receptors.

Future Directions

Related to Butoxamine hydrochloride include studying its role in disease development and progression, investigating its potential as a therapeutic agent, and optimizing its synthesis and formulation for laboratory and clinical use.

Scientific Research Applications

Butoxamine hydrochloride is widely used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptors. The compound is a selective antagonist of β2-adrenergic receptors, which are predominantly found in smooth muscle cells of the lungs, uterus, and blood vessels. The compound is used to block the effects of β2-adrenergic receptor agonists, such as adrenaline and salbutamol, and to study the role of these receptors in various physiological processes.